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An In-depth Examination of the Evolutionary Trajectory of Strigolactone Perception and
Response Across the Plant Kingdom

Introduction

Strigolactones (SLs) are a class of plant hormones that play crucial roles in various aspects of
plant development, including shoot branching, root architecture, and leaf senescence.[1][2]
Initially identified as rhizosphere signaling molecules involved in parasitic plant germination and
symbiotic relationships with arbuscular mycorrhizal fungi, their role as endogenous plant
hormones is a more recent discovery.[3][4][5] The signaling pathway that mediates SL
responses has ancient evolutionary roots, originating from a karrikin-responsive pathway
mediated by the a/f-hydrolase KAI2.[6][7][8] This technical guide provides a comprehensive
overview of the evolution of SL signaling across plant species, detailing the core components,
their diversification, and the experimental methodologies used to elucidate this fascinating
evolutionary journey.
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Core Components of Strigolactone Signaling: An
Evolutionary Perspective

The canonical strigolactone signaling pathway in angiosperms relies on three core protein
components: the DWARF14 (D14) receptor, the F-box protein MORE AXILLARY GROWTH 2
(MAX2), and the SUPPRESSOR of MAX2 1-LIKE (SMXL) family of transcriptional repressors.
[9][10] However, the evolutionary history of this pathway reveals a more complex story, with
origins in an ancestral signaling module that predates the evolution of flowering plants.

D14/KAI2 Receptor Family: From Karrikin to Strigolactone Perception

The D14 strigolactone receptor belongs to the D14/KAI2 family of o/p-hydrolases.[8][11]
Phylogenetic analyses indicate that the KAI2 lineage is ancestral in land plants, with D14
arising from a duplication of a KAI2-like gene in the common ancestor of seed plants.[6][12][13]
In non-vascular plants and early vascular plants, which lack a true D14 ortholog, SL responses
are thought to be mediated by KAI2-like proteins.[8][14] This suggests that the ancestral
function of this protein family was likely related to the perception of karrikins, smoke-derived
compounds that promote seed germination, or an undiscovered endogenous ligand, termed
KL.[8][14]

The evolution of D14 from a KAI2-like ancestor involved neofunctionalization, leading to a
change in ligand specificity towards strigolactones.[6][15] This evolutionary transition is a key
event in the establishment of the canonical SL signaling pathway observed in angiosperms.
Interestingly, in some parasitic plants of the Orobanchaceae family, a separate duplication and
neofunctionalization of KAI2 genes has led to the evolution of highly sensitive and specific SL
receptors, enabling them to detect host-derived SLs for germination.[11]

MAX2: A Conserved Hub in Ubiquitin-Mediated Degradation

MAX2 is an F-box protein that forms part of an SCF (Skpl1-Cullin-F-box) E3 ubiquitin ligase
complex.[9] This complex is responsible for targeting substrate proteins for degradation by the
26S proteasome. MAX2 is a highly conserved component of both the karrikin and strigolactone
signaling pathways and is found throughout the plant kingdom.[1] Its role is to bridge the
interaction between the receptor (D14 or KAI2) and the downstream SMXL repressor proteins,
facilitating their ubiquitination and subsequent degradation upon ligand perception.[9][16]
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SMXL Protein Family: Diversification of Repressor Function

The SMXL proteins are transcriptional repressors that are the direct targets of the SCFMAX2
complex.[9][10] In the absence of SLs, SMXL proteins repress the transcription of downstream
target genes. Upon SL perception, the D14-MAX2 complex targets SMXLs for degradation,
thereby de-repressing the expression of these genes.[1][9]

The SMXL gene family has undergone significant expansion and diversification throughout
plant evolution.[1][10][17] Phylogenetic analyses have classified angiosperm SMXLs into
several clades, with distinct roles in SL and karrikin signaling.[9][10] For instance, in
Arabidopsis, SMAX1 and SMXL2 are primarily involved in karrikin signaling, while SMXLS6,
SMXL7, and SMXL8 are the main targets of the SL pathway.[9] This functional divergence of
SMXL proteins is a key factor in the specificity of the SL and karrikin responses. The evolution
of different SMXL clades appears to have occurred in parallel with the diversification of the
D14/KAI2 receptor family, suggesting a co-evolutionary process that has shaped these
signaling pathways.[1][18]

Quantitative Data on Strigolactone Signaling
Components

While a comprehensive, direct comparative study of quantitative data across a wide range of
plant species is not yet available, individual studies provide valuable insights into the binding
affinities and gene expression changes that underpin the evolution of strigolactone signaling.
The following tables summarize key qualitative and descriptive findings. A significant gap in the
current research is the lack of standardized, comparative quantitative data for parameters like
binding affinities across diverse plant lineages.

Table 1: Conservation and Divergence of Core Strigolactone Signaling Components Across
Plant Lineages
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Canonical
Plant D14/KAI2 MAX2 SMXL L Reference(s
Lineage Family Ortholog Family )
Response
Charophyte KAI2-like
Present Absent Absent [8][14]
Algae present
Multiple
Bryophytes ) ] ]
KAI2-like SMAX1-like Present in
(Mosses, Present [1][12][14]
) genes, no present some mosses
Liverworts)
true D14
KAI2-like and )
SMAX1-like )
Lycophytes DDK clade Present Likely present  [12][17][19]
present
genes
KAI2-like and )
SMAX1-like )
Ferns DDK clade Present Likely present  [17][18]
present
genes
KAI2 and
Gymnosperm D14 Multiple
Present Present [11[12][17]
s orthologs SMXL clades
present
Diversified
KAI2 and
SMXL clades
_ D14
Angiosperms Present (SMAX1, Present [1][97[10]
orthologs
SMXL6/7/8
present
etc.)

Table 2: Ligand Specificity of D14 and KAI2 Orthologs
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BENGHE

Binding
Receptor Plant Species Ligand(s) Affinity (Kd) / Reference(s)
Response
Arabidopsis Karrikins, High affinity for
AtKAI2 _ [8][14]
thaliana GR24ent-5DS KAR1
Arabidopsis Strigolactones High affinity for
AtD14 _ [8][20]
thaliana (e.g., GR24) GR24
Differential
) ] Karrikins, GR24 o
PsKAI2A/B Pisum sativum ) binding and [15]
stereoisomers _
hydrolysis
] ) High sensitivity
Striga Various )
ShHTL7 ] ) to picomolar [21]
hermonthica Strigolactones
levels
Physcomitrella )
PpKAI2L GR24 Binds GR24 [20]

patens

Note: Quantitative binding affinity data (Kd values) from directly comparable studies across a
wide range of species is limited. The table reflects reported ligand responses and sensitivities.

Table 3: Representative Downstream Target Genes of Strigolactone Signaling
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Regulation by

Gene Function Plant Species - Reference(s)
S
o Arabidopsis
TCP transcription ) )
BRC1 thaliana, Pisum
factor, represses ) Upregulated [4]
(BRANCHEDL1) sativum, Oryza
bud outgrowth .
sativa
D14-LIKE 2 Homolog of Arabidopsis
) Upregulated 9]
(DLK2) D14/KAI2 thaliana
o ) ] Upregulated
Transcriptional Arabidopsis )
SMXL6/7/8 ) (negative [9]
repressors thaliana
feedback)
Cytokinin
OsCKX1/2 oxidase/dehydro Oryza sativa Upregulated [22]
genase
Auxin-responsive ]
OsGH3.6/8 Oryza sativa Upregulated [22]

GH3 gene

Signaling Pathway Diagrams

The evolution of strigolactone signaling can be visualized as a progression from an ancestral

KAI2-mediated pathway to the more specialized D14-mediated pathway in seed plants.
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Caption: Ancestral KAl2-mediated signaling pathway in non-vascular and early vascular plants.
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Caption: Canonical D14-mediated strigolactone signaling pathway in angiosperms.

Experimental Protocols
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The elucidation of the strigolactone signaling pathway has been made possible through a
variety of molecular and biochemical techniques. Below are detailed methodologies for key
experiments.

Yeast Two-Hybrid (Y2H) Assay for Protein-Protein
Interaction

The Y2H system is a powerful technique to identify and confirm protein-protein interactions in
Vivo.

1. Vector Construction:

¢ Clone the coding sequence of the "bait" protein (e.g., D14) into a DNA-binding domain (BD)
vector (e.g., pGBKT7).

¢ Clone the coding sequence of the "prey" protein (e.g., MAX2 or SMXL) into an activation
domain (AD) vector (e.g., pGADT7).

2. Yeast Transformation:

o Co-transform the BD-bait and AD-prey plasmids into a suitable yeast strain (e.g., AH109 or
Y2HGold) using the lithium acetate/polyethylene glycol (LIAC/PEG) method.

» Plate the transformed yeast cells on synthetic defined (SD) medium lacking leucine and
tryptophan (SD/-Leu/-Trp) to select for cells containing both plasmids.

3. Interaction Assay:

 After 3-5 days of incubation at 30°C, pick individual colonies and streak them onto selective
media of increasing stringency:

o SD/-Leu/-Trp/-His (lacking histidine)
o SD/-Leu/-Trp/-His/-Ade (lacking histidine and adenine)

e The growth of yeast on the selective media indicates a positive interaction between the bait
and prey proteins.
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4. Quantitative Assay (Optional):

o A [B-galactosidase assay can be performed using a colorimetric substrate (e.g., X-gal or

ONPG) to quantify the strength of the interaction.

In Vitro Pull-Down Assay

This assay is used to confirm direct physical interactions between proteins.

1. Protein Expression and Purification:

Express one protein as a fusion with an affinity tag (e.g., GST-D14) in E. coli and purify it
using affinity chromatography (e.g., glutathione-sepharose beads).

Express the other protein with a different tag (e.g., His-MAX2) and purify it.
. Binding Reaction:
Immobilize the GST-tagged "bait" protein on the affinity beads.

Incubate the immobilized bait protein with the purified "prey" protein in a binding buffer for 1-
2 hours at 4°C with gentle rotation.

. Washing:
Wash the beads several times with a wash buffer to remove non-specifically bound proteins.
. Elution and Detection:

Elute the bound proteins from the beads using an elution buffer (e.g., containing reduced
glutathione for GST tags).

Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies specific to
the tags of both the bait and prey proteins. The presence of the prey protein in the eluate
confirms a direct interaction.

Quantitative Real-Time PCR (qRT-PCR) for Gene
Expression Analysis
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gRT-PCR is used to quantify the changes in the expression of target genes in response to
strigolactone treatment.

1. Plant Material and Treatment:

o Grow seedlings of the desired plant species under controlled conditions.

o Treat the seedlings with a strigolactone analog (e.g., GR24) or a mock solution for a specific
duration.

2. RNA Extraction and cDNA Synthesis:

e Harvest the plant tissue and immediately freeze it in liquid nitrogen.

o Extract total RNA using a suitable kit or protocol.

o Treat the RNA with DNase | to remove any contaminating genomic DNA.

o Synthesize first-strand cDNA from the total RNA using a reverse transcriptase and oligo(dT)
or random primers.

3. gRT-PCR Reaction:

» Prepare the gRT-PCR reaction mixture containing:

o cDNA template

o Gene-specific forward and reverse primers for the target gene and a reference gene

o SYBR Green master mix or a probe-based master mix

o Perform the gRT-PCR in a real-time PCR cycler.

4. Data Analysis:

o Determine the cycle threshold (Ct) values for the target and reference genes.

o Calculate the relative expression of the target gene using the AACt method, normalizing to
the expression of the reference gene in the mock-treated samples.
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Experimental Workflow Diagram
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Caption: A typical experimental workflow for investigating protein-protein interactions in
strigolactone signaling.

Conclusion and Future Directions

The evolution of strigolactone signaling is a compelling example of how plants have adapted
and repurposed existing molecular machinery to regulate novel developmental processes. The
diversification of the D14/KAI2 receptor family and the SMXL repressor family has been
instrumental in the evolution of distinct signaling pathways for karrikins and strigolactones.
While significant progress has been made in understanding the key components and their
evolutionary relationships, several questions remain. Future research should focus on:

« |dentifying the endogenous ligand(s) for KAI2 (KL) in various plant species.
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+ Generating more comprehensive and comparative quantitative data on ligand-receptor
binding affinities across the plant kingdom.

¢ Elucidating the downstream transcriptional networks regulated by SLs in different plant
lineages.

¢ Investigating the role of SL signaling in the adaptation of plants to diverse ecological niches.

A deeper understanding of the evolution of strigolactone signaling will not only provide
fundamental insights into plant biology but may also open up new avenues for the development
of novel agrochemicals to improve crop yield and resilience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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